1-[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]-4-phenylbutane-1,4-dione

• IUPAC Name: 1-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]-4-phenylbutane-1,4-dione
• InChI: InChI=1S/C19H23N3O2/c1-21-12-11-17(20-21)15-9-13-22(14-10-15)19(24)8-7-18(23)16-5-3-2-4-6-16/h2-6,11-12,15H,7-10,13-14H2,1H3
• InChI Key: UEHYBPSNJMPTAW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCN(CC2)C(=O)CCC(=O)C3=CC=CC=C3
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

The compound “1-[4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl]-4-phenylbutane-1,4-dione” is a complex organic molecule. It contains several functional groups including a pyrazole ring, a piperidine ring, and a butane-1,4-dione group. The presence of these functional groups suggests that this compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthesis route.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and piperidine rings would add complexity to the structure. These rings are likely to influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. For example, the pyrazole ring might undergo reactions typical of aromatic compounds, while the piperidine ring might participate in reactions typical of amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyrazole and piperidine rings might make the compound soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Without specific information, it’s difficult to predict how this compound might interact with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Without specific information, it’s difficult to predict the safety and hazards of this compound.

Future Directions

Future research on this compound could focus on exploring its synthesis, characterizing its physical and chemical properties, and investigating its biological activity. This could lead to the discovery of new reactions, the development of new synthetic methods, or the identification of new biological targets.